Cas no 2171872-79-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholine-2-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholine-2-carboxylic acid
• CAS No: 2171872-79-8
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 6358913
• PubChem ID: 165816401
• Update Time: 2025-10-28

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholine-2-carboxylic acid
• EN300-1485795
• 2171872-79-8
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]morpholine-2-carboxylic acid

• Inchi： 1S/C22H22N2O6/c25-20(24-9-10-29-19(12-24)21(26)27)11-23-22(28)30-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19H,9-13H2,(H,23,28)(H,26,27)
• InChI Key： WNICEVRRXJPXMK-UHFFFAOYSA-N
• SMILES： O1CCN(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholine-2-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholine-2-carboxylic acid (CAS No. 2171872-79-8)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholine-2-carboxylic acid (CAS No. 2171872-79-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FAMCA for brevity, is a derivative of morpholine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and other synthetic organic chemistry applications.

The molecular structure of FAMCA consists of a morpholine ring, an acetyl group, and an Fmoc protecting group attached to the amino functionality. The Fmoc group is particularly important as it provides stability and ease of manipulation during synthetic processes, making it an ideal choice for the synthesis of complex peptides and other biomolecules.

Recent studies have highlighted the potential applications of FAMCA in various therapeutic areas. One notable area of research is its use in the development of novel drugs for neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique properties of the Fmoc group allow for precise control over the synthesis and modification of peptides, which can be crucial in designing drugs that target specific receptors or pathways involved in these diseases.

In addition to its potential in neurodegenerative disease research, FAMCA has also shown promise in the field of cancer therapy. Researchers have explored its use in the synthesis of prodrugs, which are inactive compounds that are converted into active drugs within the body. The Fmoc protecting group can be designed to be cleaved by specific enzymes or under certain conditions, allowing for targeted drug delivery and reduced side effects.

The synthetic versatility of FAMCA extends beyond pharmaceutical applications. It has been utilized in the development of advanced materials and nanotechnology. For instance, researchers have incorporated FAMCA into polymers and nanoparticles to create materials with enhanced biocompatibility and controlled release properties. These materials have potential applications in drug delivery systems, tissue engineering, and other biomedical devices.

The chemical properties of FAMCA are well-documented. It is a white crystalline solid with a molecular weight of 435.51 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its stability under various conditions has been extensively studied, and it is known to be stable at room temperature and under standard laboratory conditions.

The synthesis of FAMCA typically involves several steps, including the protection of the amino group with the Fmoc group, followed by the introduction of the acetyl group and the morpholine ring. The reaction conditions are carefully controlled to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound.

In terms of safety, FAMCA is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid skin contact or inhalation. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling.

The future prospects for FAMCA are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent studies have explored its role in the development of novel imaging agents for diagnostic purposes. The ability to modify the structure of FAMCA through various functional groups opens up a wide range of possibilities for tailoring its properties to specific needs.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholine-2-carboxylic acid (CAS No. 2171872-79-8) is a versatile compound with significant potential in multiple areas of research and application. Its unique chemical properties make it an invaluable tool in medicinal chemistry, pharmaceutical development, materials science, and beyond. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the scientific community.